methyl 2-{[(2-tert-butylphenoxy)acetyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(2-tert-butylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C20H23NO4/c1-20(2,3)15-10-6-8-12-17(15)25-13-18(22)21-16-11-7-5-9-14(16)19(23)24-4/h5-12H,13H2,1-4H3,(H,21,22)
• InChI Key: XEASZYYGLSUVPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1OCC(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

Methyl 2-{[(2-tert-butylphenoxy)acetyl]amino}benzoate, also known as octocrylene, is an organic compound commonly used in sunscreens and other cosmetic products. It is a colorless and odorless crystalline powder that is soluble in oils and organic solvents. Octocrylene has gained popularity in the cosmetic industry due to its ability to absorb and filter out UVB and some UVA rays, which can cause skin damage and premature aging.

Scientific Research Applications

Rigid P-Chiral Phosphine Ligands in Catalysis

One application involves the use of tert-butylmethylphosphino groups in the synthesis of rigid P-chiral phosphine ligands, like 2,3-bis(tert-butylmethylphosphino)quinoxaline, which are used in rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes. This process is significant for the efficient preparation of chiral pharmaceutical ingredients (Imamoto et al., 2012).

Synthesis of Heterocyclic Systems

Methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, a compound similar in structure to methyl 2-{[(2-tert-butylphenoxy)acetyl]amino}benzoate, is used for synthesizing various heterocyclic systems like 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, demonstrating the compound's utility in creating complex chemical structures (Selič et al., 1997).

Photopolymerization Processes

The compound is also used in photopolymerization processes. A similar compound, methyl 2-((4-benzoylphenyl)((1-methoxy-2-methyl-1-oxopropan-2-yl)oxy)amino)-2-methylpropanoate, was used as a photoiniferter, indicating the potential of related compounds in the field of material science, especially in polymer production (Guillaneuf et al., 2010).

Synthesis of Complex Organic Molecules

There's also application in the synthesis of complex organic molecules, such as the synthesis of cryptophycin-24 (Arenastatin A) and its derivatives. Compounds with similar structural elements to methyl 2-{[(2-tert-butylphenoxy)acetyl]amino}benzoate play a crucial role in these syntheses (Eggen et al., 2000).